
Physical and chemical properties of sodium 2-
[2-(2-hydroxyethoxy)ethoxy]acetate.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydroxy-PEG2-CH2COONa

Cat. No.: B11908423 Get Quote

In-Depth Technical Guide to Sodium 2-[2-(2-
hydroxyethoxy)ethoxy]acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate, a versatile compound with

emerging applications in the pharmaceutical and biomedical fields. This document details its

synthesis, key characteristics, and its role in advanced drug delivery systems.

Chemical Identity and Properties
Sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate, with the CAS number 142047-97-0, is the

sodium salt of 2-[2-(2-hydroxyethoxy)ethoxy]acetic acid. Its chemical structure features a

hydrophilic polyethylene glycol (PEG)-like chain, a terminal hydroxyl group, and a carboxylate

salt, which impart unique solubility and functional characteristics.

Physical Properties
The known physical properties of sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate are

summarized in the table below. These properties are crucial for its handling, formulation, and

application in various experimental settings.
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Property Value Reference

Molecular Formula C4H7NaO4 [1]

Molecular Weight 142.09 g/mol [1]

Appearance
White or off-white crystalline

powder

Melting Point 210-212 °C

Solubility Soluble in water

pKa ~3.3

Chemical Properties
The chemical reactivity of sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate is largely dictated by

its carboxylate and hydroxyl functional groups.

Property Description Reference

Stability

Stable under acidic conditions;

decomposes under alkaline

conditions.

Reactivity

The hydroxyl group can

undergo esterification and

etherification reactions. The

carboxylate group can

participate in salt exchange

reactions.

Experimental Protocols
Detailed experimental protocols are essential for the consistent synthesis and characterization

of sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate.
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Synthesis of Sodium 2-[2-(2-
hydroxyethoxy)ethoxy]acetate
This protocol is adapted from a patented synthesis method and involves a two-step process.[2]

Step 1: Synthesis of Ethylene Glycol Monosodium Salt

In a suitable reaction vessel, mix 1200 g of xylene, 409.7 g (6.60 mol) of ethylene glycol, and

240.0 g (6.00 mol) of sodium hydroxide.[2]

Heat the mixture to 130-140°C with stirring for 21 hours to carry out azeotropic distillation,

removing the water formed during the reaction.[2]

Cool the reaction mixture to 25°C.[2]

The monosodium salt of ethylene glycol will precipitate. Collect the solid by filtration under

reduced pressure. The expected yield is approximately 494.2 g (98.5% based on sodium

hydroxide).[2]

Step 2: Synthesis of Sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate

In a separate reaction vessel, add 210.2 g (2.50 mol) of the ethylene glycol monosodium salt

to 650 g of ethylene glycol.[2]

Heat the mixture to 70-80°C with stirring to dissolve the salt.[2]

Over a period of 1 hour, add 285.5 g (2.45 mol) of sodium monochloroacetate to the solution

while maintaining the temperature at 70-80°C.[2]

Continue stirring the reaction mixture at 70-80°C for an additional 2 hours.[2]

After cooling, the product, sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate, can be isolated and

purified from the ethylene glycol solution.[2]

Determination of Melting Point
The melting point of a crystalline solid can be determined using a standard melting point

apparatus.
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Ensure the sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a slow, controlled rate (e.g., 1-2°C per minute) near the expected melting

point.

Record the temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes a clear liquid. This range is the melting point.

Determination of pKa
The acid dissociation constant (pKa) can be determined by potentiometric titration.

Prepare a standard solution of sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate of known

concentration in deionized water.

Calibrate a pH meter using standard buffer solutions.

Titrate the sample solution with a standardized solution of a strong acid (e.g., HCl) of known

concentration.

Record the pH of the solution after each addition of the titrant.

Plot a titration curve of pH versus the volume of titrant added.

The pKa is the pH at the half-equivalence point, where half of the carboxylate has been

protonated.

Applications in Drug Development
The unique properties of sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate make it a valuable

component in the development of advanced drug delivery systems, particularly in the

formulation of hydrogels.[3] Hydrogels are three-dimensional, cross-linked networks of

hydrophilic polymers that can absorb large amounts of water or biological fluids.
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Role in Hydrogel-Based Drug Delivery
Sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate can be incorporated into hydrogel matrices to

modulate their physical and chemical properties. Its hydrophilic nature contributes to the

swelling behavior of the hydrogel, which is crucial for drug loading and release. The

carboxylate groups can interact with drug molecules, influencing the encapsulation efficiency

and release kinetics.

The following diagram illustrates a general workflow for the development and characterization

of a hydrogel-based drug delivery system utilizing sodium 2-[2-(2-

hydroxyethoxy)ethoxy]acetate.
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Figure 1: Experimental workflow for a hydrogel-based drug delivery system.
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Experimental Workflow for Hydrogel Drug Delivery
System
The development of a drug delivery system using hydrogels containing sodium 2-[2-(2-

hydroxyethoxy)ethoxy]acetate typically follows the logical progression outlined below.

Start Hydrogel Formulation Physicochemical
Characterization

In Vitro
Drug Release

Data Evaluation
& Optimization End
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Figure 2: Logical flow of hydrogel drug delivery system development.

This logical flow begins with the formulation of the hydrogel, incorporating the polymer, sodium

2-[2-(2-hydroxyethoxy)ethoxy]acetate, a cross-linking agent, and the active pharmaceutical

ingredient (API). The resulting hydrogel is then subjected to rigorous physicochemical

characterization to determine its properties. Subsequently, in vitro drug release studies are

conducted to assess the release profile of the API from the hydrogel matrix. Finally, the data is

evaluated, and the formulation may be optimized to achieve the desired drug release kinetics.

Conclusion
Sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate is a promising excipient for the development of

advanced drug delivery systems. Its unique chemical structure and physical properties allow for

the modulation of hydrogel characteristics, offering the potential for controlled and sustained

drug release. The experimental protocols and workflows provided in this guide serve as a

valuable resource for researchers and scientists working in the field of drug development and

formulation. Further research into the applications of this versatile compound is warranted to

fully explore its potential in pharmaceutical and biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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